Cas no 1057671-53-0 (3-(3-chloro-4-fluorophenyl)propan-1-ol)
1057671-53-0 structure
Product Name:3-(3-chloro-4-fluorophenyl)propan-1-ol
CAS No:1057671-53-0
MF:C9H10ClFO
MW:188.626505374908
CID:5014252
PubChem ID:53434315
Update Time:2024-03-01
3-(3-chloro-4-fluorophenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL
- 3-(3-chloro-4-fluorophenyl)-1-propanol
- 3-(3-Chloro-4-fluoro-phenyl)-propan-1-ol
- 3-(3-chloro-4-fluorophenyl)propan-1-ol
-
- Inchi: 1S/C9H10ClFO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h3-4,6,12H,1-2,5H2
- InChI Key: NIXFMJBRFSXYCF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CCCO)F
Computed Properties
- Exact Mass: 188.0404208g/mol
- Monoisotopic Mass: 188.0404208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2
3-(3-chloro-4-fluorophenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635686-0.05g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 0.05g |
$647.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-0.1g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 0.1g |
$678.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-0.25g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 0.25g |
$708.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-0.5g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 0.5g |
$739.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-1.0g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 1g |
$770.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-2.5g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 2.5g |
$1509.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-5.0g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 5g |
$2235.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-10.0g |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 10g |
$3315.0 | 2023-06-04 | ||
| Enamine | EN300-1635686-50mg |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 50mg |
$468.0 | 2023-09-22 | ||
| Enamine | EN300-1635686-100mg |
3-(3-chloro-4-fluorophenyl)propan-1-ol |
1057671-53-0 | 100mg |
$490.0 | 2023-09-22 |
3-(3-chloro-4-fluorophenyl)propan-1-ol Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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